Strong evidence for stereoselective 1,3-additions of transient nitrilium phosphane-ylide complexes: synthesis of the first 1-aza-3-phosphabuta-1,3-diene complexesThis work is dedicated to Professor Henning Hopf on the occasion of his 60th birthday.
Chemical Communications Pub Date: 2001-07-04 DOI: 10.1039/B102250B
Abstract
Synthesis of the first 1-aza-3-phosphabuta-1,3-diene complexes was achieved by heating solutions of 2H-azaphosphirene tungsten complexes, 1-piperidinonitrile and [bis(trimethylsilyl)methylene]chlorophosphane; X-ray structure analysis of one new complex revealed a cisoid position of the chlorine atom and the phosphaalkene unit at the C,N,P-core of the trapped nitrilium phosphane-ylide complex and a distorted heterobutadiene π-system.
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Journal Name：Chemical Communications
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CAS no.: 137361-05-8
